Cas no 1352723-62-6 (tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate)

• Product Name: tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate
• CAS No: 1352723-62-6
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 1028560
• PubChem ID: 71711038
• Update Time: 2025-11-02

tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate
• tert-butyl 2-(5-bromoimidazol-1-yl)acetate
• (5-Bromoimidazol-1-yl)acetic acid tert-butyl ester
• DTXSID90856730
• tert-Butyl (5-bromo-1H-imidazol-1-yl)acetate
• tert-Butyl2-(5-bromo-1H-imidazol-1-yl)acetate
• (5-BroMo-iMidazol-1-yl)-acetic acid tert-butyl ester
• 1352723-62-6

• Inchi： 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)5-12-6-11-4-7(12)10/h4,6H,5H2,1-3H3
• InChI Key： KENHFKNKRJBACX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate

Comprehensive Guide to tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate (CAS No. 1352723-62-6)

tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate (CAS No. 1352723-62-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This brominated imidazole derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. With the increasing demand for novel therapeutic agents, compounds like tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate have gained significant attention in the scientific community.

The molecular structure of tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate features a 5-bromoimidazole core, which is known for its versatile reactivity in organic synthesis. The tert-butyl acetate moiety enhances the compound's stability, making it suitable for various chemical transformations. Researchers often utilize this compound to create imidazole-based inhibitors, which are pivotal in targeting enzymes involved in inflammatory and oncogenic pathways.

In recent years, the pharmaceutical industry has shown growing interest in imidazole derivatives due to their broad-spectrum biological activities. tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate is particularly valuable in the development of kinase inhibitors, a class of drugs that have revolutionized cancer treatment. Its bromine substituent allows for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate offers several advantages. The tert-butyl protecting group can be easily removed under mild acidic conditions, providing access to the free carboxylic acid derivative. This feature is particularly useful in peptide coupling reactions and the construction of complex heterocyclic systems. Additionally, the compound's compatibility with cross-coupling reactions makes it a preferred choice for medicinal chemists.

The application of tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate extends beyond pharmaceuticals. In agrochemical research, this compound has been explored as a building block for herbicides and fungicides. Its structural motif is often incorporated into molecules designed to target specific plant pathogens, offering potential solutions for sustainable agriculture. The versatility of imidazole chemistry continues to drive innovation in this field.

Quality control and analytical characterization are critical when working with tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate. Standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These analytical methods are essential for researchers who require high-purity intermediates for their synthetic projects. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain the compound's stability over time.

The market for specialty chemicals like tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate has seen steady growth, driven by increasing R&D investments in life sciences. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, catering to the needs of academic and industrial researchers. With the rise of AI-driven drug discovery, the demand for such building blocks is expected to grow further, as they serve as valuable inputs for virtual screening and molecular modeling studies.

Environmental and safety considerations are paramount when handling tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers are advised to consult the compound's material safety data sheet (MSDS) and wear appropriate personal protective equipment during handling. The development of green chemistry protocols for imidazole derivatives remains an active area of research, aiming to reduce the environmental impact of chemical synthesis.

Future research directions for tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) technology. These emerging fields in drug discovery could benefit from the compound's unique structural features. Additionally, the development of continuous flow processes for its synthesis could improve efficiency and scalability, addressing the needs of industrial-scale production.

For researchers seeking alternatives or derivatives of tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate, several structurally related compounds are available. These include various imidazole carboxylates with different protecting groups or halogen substitutions. The choice of specific derivative often depends on the intended application and the desired reactivity profile in subsequent synthetic steps.

In conclusion, tert-Butyl 2-(5-bromo-1H-imidazol-1-yl)acetate (CAS No. 1352723-62-6) represents an important tool in modern chemical research. Its applications span multiple disciplines, from medicinal chemistry to materials science. As the scientific community continues to explore new therapeutic targets and sustainable chemical solutions, compounds like this will remain at the forefront of innovation. Researchers are encouraged to stay updated with the latest literature on imidazole chemistry to fully leverage the potential of this valuable intermediate.